Cas no 66787-73-3 (tert-butyl N-(1-methyl-1H-imidazol-5-yl)carbamate)

tert-butyl N-(1-methyl-1H-imidazol-5-yl)carbamate structure
66787-73-3 structure
Product Name:tert-butyl N-(1-methyl-1H-imidazol-5-yl)carbamate
CAS No:66787-73-3
MF:C9H15N3O2
MW:197.234301805496
CID:2844218
PubChem ID:545436
Update Time:2025-10-28

tert-butyl N-(1-methyl-1H-imidazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(3-methylimidazol-4-yl)carbamate
    • tert-butyl 1-Methyl-1H-iMidazol-5-ylcarbaMate
    • tert-butyl N-(1-methyl-1H-imidazol-5-yl)carbamate
    • MFCD23102837
    • t-Butyl (1-methyl-1H-imidaZol-5-yl)carbamate
    • DS-10414
    • tert-Butyl 1-methyl-1H-imidazol-5-ylcarbamate #
    • tert-Butyl (1-methyl-1H-imidazol-5-yl)carbamate
    • EN300-99456
    • 5-(Boc-amino)-1-methyl-1H-imidazole
    • AKOS027254810
    • Z1330858987
    • PEKVFQUSUDBNKI-UHFFFAOYSA-N
    • 66787-73-3
    • DB-199677
    • SCHEMBL18418861
    • tert-Butyl(1-methyl-1H-imidazol-5-yl)carbamate
    • 5-Aminoimidazolecarboxylic acid, 1-methyl-, t-butyl(ester)
    • 856-219-4
    • FB143241
    • MDL: MFCD23102837
    • Inchi: 1S/C9H15N3O2/c1-9(2,3)14-8(13)11-7-5-10-6-12(7)4/h5-6H,1-4H3,(H,11,13)
    • InChI Key: PEKVFQUSUDBNKI-UHFFFAOYSA-N
    • SMILES: O(C(NC1=CN=CN1C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 197.116426730g/mol
  • Monoisotopic Mass: 197.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 56.2Ų

tert-butyl N-(1-methyl-1H-imidazol-5-yl)carbamate Pricemore >>

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